4-Morpholino-2-nitrobenzonitrile

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 4-morpholin-4-yl-2-nitrobenzonitrile
• InChI: InChI=1S/C11H11N3O3/c12-8-9-1-2-10(7-11(9)14(15)16)13-3-5-17-6-4-13/h1-2,7H,3-6H2
• InChI Key: AHAKSKWSLHPGIM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C=C2)C#N)[N+](=O)[O-]

Description

4-Morpholino-2-nitrobenzonitrile is a substituted benzonitrile derivative featuring a morpholino group at the para position (C4) and a nitro group at the ortho position (C2) relative to the nitrile group (C1). Its molecular formula is C₁₁H₁₁N₃O₃, with a molecular weight of 233.23 g/mol. The morpholino group, a six-membered ring containing one oxygen and one nitrogen atom, contributes to enhanced solubility in polar organic solvents and modulates electronic effects on the aromatic ring . The nitro group, a strong electron-withdrawing substituent, influences the compound’s reactivity in electrophilic substitution or reduction reactions.

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Functional Groups	Solubility	Key Properties
4-Morpholino-2-nitrobenzonitrile	C₁₁H₁₁N₃O₃	233.23	Morpholino (C4), Nitro (C2)	Nitrile, Morpholino	Moderate (organic)	High stability, EWG effects
5-Morpholino-2-nitrobenzonitrile	C₁₁H₁₁N₃O₃	233.23	Morpholino (C5), Nitro (C2)	Nitrile, Morpholino	Chloroform	Altered resonance effects
4-Morpholino-2-nitrobenzaldehyde	C₁₁H₁₂N₂O₄	236.22	Morpholino (C4), Nitro (C2)	Aldehyde, Morpholino	Not reported	High reactivity
4-Bromo-2-morpholinobenzonitrile	C₁₁H₁₁BrN₂O	267.12	Bromo (C4), Morpholino (C2)	Nitrile, Morpholino	Methanol, Chloroform	Synthetic versatility
4-Fluoro-5-Morpholino-2-nitrobenzoic Acid	C₁₁H₁₀FN₂O₅	284.21	Fluoro (C4), Morpholino (C5)	Carboxylic acid, Morpholino	Aqueous	Ionizable, bioactive